N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C24H20ClN3O4/c1-31-20-13-21(32-2)18(12-17(20)25)26-22(29)14-28-19-11-7-6-10-16(19)23(27-24(28)30)15-8-4-3-5-9-15/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key: KBBCSGZUSITJBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4)Cl)OC
• Molecular Formula: C24H20ClN3O4
• Molecular Weight: 449.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as CDKI-73, is a synthetic compound that has been extensively studied for its potential as an anticancer agent. CDKI-73 has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Bioactivity

Research efforts have been directed towards synthesizing various quinazolinone and acetamide derivatives, highlighting their potential in medicinal chemistry due to their analgesic, anti-inflammatory, antimicrobial, and anticancer activities. These compounds are synthesized through different chemical reactions and pathways, with an emphasis on exploring their biological activities and potential therapeutic applications.

• Analgesic and Anti-inflammatory Activities : Studies have demonstrated the synthesis of quinazolinyl acetamides showing promising analgesic and anti-inflammatory properties. These compounds, including variations like 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides, have been investigated for their pain-relieving and anti-inflammatory effects. Some have shown potency comparable to conventional medications like diclofenac sodium, with a notable aspect being their mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2015).

• Antimicrobial Activities : The antimicrobial potential of these compounds has been explored, with some derivatives displaying significant activity against various bacterial and fungal strains. This line of research extends to the synthesis of novel compounds, including those with piperazine and thiazole moieties, aiming at combating microbial infections (Mehta et al., 2019).

• Anticancer Activities : The anticancer activity of quinazolinone derivatives has been a significant area of research, with various studies reporting on the synthesis and evaluation of these compounds against different cancer cell lines. Some derivatives have shown promising results, indicating potential therapeutic applications in cancer treatment (Hassan et al., 2021).